Cas no 408517-63-5 (1H-Imidazo[4,5-d]pyridazin-4-amine, 7-chloro-)

7-Chloro-1H-imidazo[4,5-d]pyridazin-4-amine is a heterocyclic compound featuring an imidazo[4,5-d]pyridazine core with a chloro substituent at the 7-position and an amino group at the 4-position. This structure imparts significant potential as a versatile intermediate in medicinal chemistry, particularly in the development of biologically active molecules. Its fused bicyclic system and functional groups make it suitable for further derivatization, enabling applications in drug discovery, such as kinase inhibitors or antiviral agents. The chloro group enhances reactivity for selective cross-coupling reactions, while the amino group offers a handle for further modifications. Its well-defined synthetic route ensures consistent purity, making it a reliable building block for pharmaceutical research.

1H-Imidazo[4,5-d]pyridazin-4-amine, 7-chloro- structure

408517-63-5 structure

Product Name:1H-Imidazo[4,5-d]pyridazin-4-amine, 7-chloro-

CAS No:408517-63-5

MF:C₅H₄ClN₅

MW:169.571758270264

CID:926293

PubChem ID:45120982

Update Time:2025-05-27

1H-Imidazo[4,5-d]pyridazin-4-amine, 7-chloro- Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazo[4,5-d]pyridazin-4-amine, 7-chloro-
- 7-chloro-1H-imidazo[4,5-d]pyridazin-4-amine
- 408517-63-5
- BP-22005
- 4-chloro-1H-imidazo[4,5-d]pyridazin-7-amine
- Inchi： 1S/C5H4ClN5/c6-4-2-3(9-1-8-2)5(7)11-10-4/h1H,(H2,7,11)(H,8,9)
- InChI Key： JEJJYFAFEJXLLV-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C(N)=NN=1)NC=N2

Computed Properties

Exact Mass: 169.0155228g/mol
Monoisotopic Mass: 169.0155228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 80.5Å²

1H-Imidazo[4,5-d]pyridazin-4-amine, 7-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR323121-100mg	7-Chloro-1H-imidazo[4,5-d]pyridazin-4-amine	408517-63-5		100mg	£415.00	2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1544948-100mg	7-Chloro-1H-imidazo[4,5-d]pyridazin-4-amine	408517-63-5	98%	100mg	￥3313.00	2024-05-14